Cas no 31167-21-2 (4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-)

4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- structure
31167-21-2 structure
Product name:4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-
CAS No:31167-21-2
MF:C11H10N2OS
MW:218.274900913239
MDL:MFCD02209867
CID:315481
PubChem ID:241186

4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-1H-pyrimidin-6-one
    • 2-Benzylmercapto-3H-pyrimidin-4-on
    • 2-benzylmercapto-3H-pyrimidin-4-one
    • 2-benzylsulfanyl-3H-pyrimidin-4-one
    • 2-benzylthiouracil
    • AB09078
    • 2-Benzylthiopyrimidon(4)
    • CHEMBL1669068
    • SCHEMBL16920959
    • 2-(benzylsulfanyl)pyrimidin-4-ol
    • SR-01000471152-1
    • SCHEMBL11338091
    • 2-(Benzylthio)pyrimidin-4(3H)-one
    • NSC193524
    • 2-benzylthio-4-hydroxypyrimidine
    • 2-(benzylsulfanyl)-3,4-dihydropyrimidin-4-one
    • SR-01000471152
    • 31167-21-2
    • NSC-193524
    • NSC-48408
    • AKOS001425085
    • NSC48408
    • 2-(benzylthio)-6-oxo-1,6-dihydropyrimidine
    • SR-01000474783
    • AKOS002264044
    • Z19632564
    • SR-01000474783-1
    • Cambridge id 5807670
    • DTXSID30286951
    • 2-BENZYLSULFANYL-PYRIMIDIN-4-OL
    • 2-(BENZYLTHIO)PYRIMIDIN-4-OL
    • MDL: MFCD02209867
    • Inchi: InChI=1S/C11H10N2OS/c14-10-6-7-12-11(13-10)15-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,12,13,14)
    • InChI Key: XLYQVVDCFZRIJB-UHFFFAOYSA-N
    • SMILES: C1(CSC2NC(=O)C=CN=2)C=CC=CC=1

Computed Properties

  • Exact Mass: 218.05100
  • Monoisotopic Mass: 218.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.25
  • Boiling Point: 410.9°Cat760mmHg
  • Flash Point: 202.3°C
  • Refractive Index: 1.643
  • PSA: 71.05000
  • LogP: 2.06220

4(3H)-Pyrimidinone,2-[(phenylmethyl)thio]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D656209-1g
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
1g
$365 2025-02-20
eNovation Chemicals LLC
D656209-500mg
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
500mg
$325 2025-02-20
eNovation Chemicals LLC
D656209-1g
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
1g
$365 2025-02-28
eNovation Chemicals LLC
D656209-500mg
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
500mg
$325 2025-02-28
eNovation Chemicals LLC
D656209-500mg
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
500mg
$325 2024-08-03
eNovation Chemicals LLC
D656209-1g
4(3H)-Pyrimidinone, 2-[(phenylmethyl)thio]-
31167-21-2 95%
1g
$365 2024-08-03

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